Cas no 5626-76-6 (1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-hydroxybutan-1-one)

• Product Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-hydroxybutan-1-one
• CAS No: 5626-76-6
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 1598024
• PubChem ID: 2856618
• Update Time: 2025-04-21

1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-hydroxybutan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-hydroxybutan-1-one
• 1-butanone, 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-hydroxy-
• DTXSID60386256
• SR-01000215157
• Oprea1_615412
• BIM-0000334.P001
• HMS2500F24
• MLS000533111
• 5626-76-6
• CHEMBL1451536
• STK321194
• SR-01000215157-1
• Cambridge id 5626766
• SMSF0006524
• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-hydroxy-1-butanone
• CB01562
• AJ-145/37035005
• SMR000140549
• CBMicro_000369
• AKOS003377245

• Inchi： 1S/C12H14O4/c13-5-1-2-10(14)9-3-4-11-12(8-9)16-7-6-15-11/h3-4,8,13H,1-2,5-7H2
• InChI Key： NHAYVRIFRAFESU-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)C(CCCO)=O

Computed Properties

• Exact Mass: 222.08922
• Monoisotopic Mass: 222.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.231
• Boiling Point: 421.5°C at 760 mmHg
• Flash Point: 166.2°C
• Refractive Index: 1.554
• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Butyrophenones